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Compound of Interest

Compound Name: Ethyl pivaloylacetate

Cat. No.: B092219

An In-depth Technical Guide to the Safety and Handling of Ethyl Pivaloylacetate

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for all laboratory chemicals is paramount. This guide provides
a comprehensive overview of the safety precautions, handling procedures, and emergency
responses related to Ethyl pivaloylacetate (CAS No. 17094-34-7), a common [3-ketoester
used in organic synthesis.

Hazard Identification and Classification

Ethyl pivaloylacetate is classified as a combustible liquid.[1][2] The primary hazard associated
with this chemical is its flammability when exposed to heat or ignition sources.[1][2] According
to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is
designated with the hazard statement H227: Combustible liquid.[2]

Signal Word: Warning[1][2]
Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.[2]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
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e P370+P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish.[3]

e P403+P235: Store in a well-ventilated place. Keep cool.[3]

e P501: Dispose of contents/container to an approved waste disposal plant.[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Ethyl pivaloylacetate is presented

below. This data is essential for safe handling and storage.

Property Value Source
Molecular Formula C9H1603 [415]
Molecular Weight 172.22 g/mol [4115]
Appearance C.:Ieér, colorless to light yellow ]
liquid

Boiling Point 88-90°C/190.4-194 °F [2][4]
Flash Point 78 °C /1 172.4 °F (closed cup) [2]
Density 0.967 g/cm3 at 20 °C [2][4]

Refractive Index

n20/D 1.432

[4]

Water Solubility

6146 mg/L at 25 °C

(estimated)

[6]

Vapor Pressure

0.4 mmHg at 25 °C (estimated)

[6]

Handling and Storage

Proper handling and storage are critical to minimize the risks associated with Ethyl

pivaloylacetate.

Handling:
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o Always wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat.[1][7]

o Ensure adequate ventilation in the work area to avoid inhalation of vapors.[1] Local exhaust
ventilation may be necessary for some operations.[3]

e Avoid contact with skin, eyes, and clothing.[1]

o Keep the chemical away from open flames, hot surfaces, and all sources of ignition.[1][2]
e Use non-sparking tools and take precautionary measures against static discharge.[3]

e Ground and bond containers and receiving equipment during transfer.[3]

» Handle in accordance with good industrial hygiene and safety practices.[1]

Storage:

Store in a dry, cool, and well-ventilated place.[1][2]

Keep containers tightly closed when not in use.[1][2]

Store away from heat, sparks, and open flames.[1][2]

The appropriate storage class code for this combustible liquid is 10.

Exposure Controls and Personal Protective
Equipment

Engineering controls and personal protective equipment are essential to prevent exposure.
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Control Parameter

Recommendation

Source

Engineering Controls

Use in a well-ventilated area.
Local exhaust ventilation is

recommended.

[3]

Eye/Face Protection

Use safety glasses with side
shields or chemical splash
goggles that meet OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.

[1]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure. Disposable
nitrile gloves can provide short-

term protection.

[1](7]

Respiratory Protection

If engineering controls are
insufficient to maintain airborne
concentrations below exposure
limits, an approved respirator

should be worn.

[317]

General Hygiene

Handle in accordance with
good industrial hygiene and

safety practice.

[1]

First-Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation occurs, get medical attention.[1][2] Promptly remove contaminated clothing.[8]
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 Inhalation: Move the exposed person to fresh air at once. If breathing is difficult or symptoms
occur, get medical attention.[2][8] If breathing has stopped, perform artificial respiration.[8]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[1][2]

Fire-Fighting Measures

As a combustible liquid, specific procedures must be followed in the event of a fire.

o Suitable Extinguishing Media: Use water spray, water mist, alcohol-resistant foam, dry
chemical, or carbon dioxide.[9][10] Water mist may be used to cool closed containers.[1]

o Specific Hazards: The material is combustible and containers may explode when heated.[1]
[2] Vapors may form explosive mixtures with air.[9]

» Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing
apparatus (SCBA) with pressure-demand (MSHA/NIOSH approved or equivalent) and full
protective gear.[1][2]

Accidental Release Measures

A systematic approach is necessary to safely manage spills.

e Personal Precautions: Ensure adequate ventilation.[1] Remove all sources of ignition.[1] Use
personal protective equipment as required.[1]

e Environmental Precautions: Prevent the product from entering drains, as it should not be
released into the environment.[1][2]

e Methods for Containment and Clean-up: For spills, use a non-combustible absorbent
material like sand or earth to soak up the liquid.[9] Sweep up and shovel the material into
suitable, closed containers for disposal.[1]
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Workflow for Handling Chemical Spills

Chemical Spill Occurs

Assess the Situation
(Identify chemical, quantity, hazards)

Y/

Evacuate Immediate Area
(If necessary)

N

Don Personal Protective Equipment (PPE)

'

Contain the Spill
(Use absorbent material)

'

Clean Up Spill Residue

:

Decontaminate Area and Equipment

l

Dispose of Waste
(Follow hazardous waste regulations)

'

Report the Incident
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Hierarchy of Controls for Chemical Exposure

Elimination Personal Protective Equipment

(Physically remove the hazard) (Protect the worker with PPE)

Substitution
(Replace the hazard)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Ethyl pivaloylacetate safety and handling precautions].
BenchChem, [2025]. [Online PDF]. Available at:
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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